Cas no 10127-01-2 (Disodium;[9-chloro-2-(9-chloro-3-sulfonatooxybenzo[f][1]benzothiol-2-yl)benzo[f][1]benzothiol-3-yl] sulfate)

• Product name: Disodium;[9-chloro-2-(9-chloro-3-sulfonatooxybenzo[f][1]benzothiol-2-yl)benzo[f][1]benzothiol-3-yl] sulfate
• CAS No: 10127-01-2
• MF: C₂₄H₁₀Cl₂Na₂O₈S₄
• MW: 671.476941585541
• CID: 2656878

Disodium;[9-chloro-2-(9-chloro-3-sulfonatooxybenzo[f][1]benzothiol-2-yl)benzo[f][1]benzothiol-3-yl] sulfate Chemical and Physical Properties

Names and Identifiers

• 9,9'-Dichloro-2,2'-binaphtho[2,3-b]thiophene-3,3'-diol bis(sulfuric acid sodium) salt
• C.I.73421
• Indigosol HB
• Anthrasol HB
• Disodium;[9-chloro-2-(9-chloro-3-sulfonatooxybenzo[f][1]benzothiol-2-yl)benzo[f][1]benzothiol-3-yl]
• Disodium;[9-chloro-2-(9-chloro-3-sulfonatooxybenzo[f][1]benzothiol-2-yl)benzo[f][1]benzothiol-3-yl] sulfate

• Inchi： 1S/C24H12Cl2O8S4.2Na/c25-17-13-7-3-1-5-11(13)9-15-19(33-37(27,28)29)23(35-21(15)17)24-20(34-38(30,31)32)16-10-12-6-2-4-8-14(12)18(26)22(16)36-24;;/h1-10H,(H,27,28,29)(H,30,31,32);;/q;2*+1/p-2
• InChI Key： NDTZBPDRMKRYAU-UHFFFAOYSA-L
• SMILES： ClC1=C2C=CC=CC2=CC2C(=C(C3=C(C4C=C5C=CC=CC5=C(C=4S3)Cl)OS(=O)(=O)[O-])SC=21)OS(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 40
• Rotatable Bond Count: 3
• Complexity: 985
• Topological Polar Surface Area: 206